

# Isavuconazonium sulfate intravenous infusion reactions

Author: Smolecule Technical Support Team, Date: February 2026

## Compound Focus: Isavuconazonium Sulfate

CAS No.: 946075-13-4

Cat. No.: S530858

Get Quote

## Drug Overview & Infusion Reaction Profile

The table below summarizes key information on **isavuconazonium sulfate** and its associated infusion reactions.

Aspect	Details
Active Molecule	Isavuconazole (released from prodrug Isavuconazonium sulfate) [1] [2]
Drug Class	Azole antifungal [3] [4]
Mechanism of Action	Inhibits fungal lanosterol 14 $\alpha$ -demethylase, disrupting ergosterol synthesis [3] [5] [2]
Primary Indications	Invasive aspergillosis and invasive mucormycosis [1] [6]
Reported Infusion Reactions	Hypotension, dyspnea (shortness of breath), chills, dizziness, paresthesia (tingling), hypoesthesia (numbness) [1] [7] [8]
Clinical Management	Discontinue the infusion if reactions occur [1]

## Experimental Protocols & Risk Mitigation

For researchers conducting preclinical or clinical studies, the following administration protocols are critical for minimizing risks.

- **Infusion Preparation & Dilution:** Reconstitute the lyophilized powder. The resulting solution must be further diluted in **250 mL** of a compatible diluent, such as 0.9% Sodium Chloride Injection, USP, or 5% Dextrose Injection, USP [6]. The diluted solution may form a precipitate from the insoluble isavuconazole [1] [6].
- **In-Line Filtration (Critical Step):** The intravenous formulation **must be administered** through an intravenous infusion set with an **in-line filter** (pore size of 0.2 to 1.2 microns) to capture any potential particulates [1] [6].
- **Infusion Parameters:** Administer the total diluted volume intravenously **over a minimum of 1 hour**. Do not administer as an intravenous bolus injection [6].
- **IV Line Management:** Do not infuse **isavuconazonium sulfate** with other intravenous medications. Flush intravenous lines with 0.9% Sodium Chloride Injection, USP, or 5% Dextrose Injection, USP, both **prior to and after** the infusion [6].
- **Stability Handling:** After dilution, avoid unnecessary vibration or vigorous shaking of the solution. Do not use a pneumatic transport system, as this may promote precipitate formation [6].


## Frequently Asked Questions (FAQs) for Technical Support

**Q1: What is the clinical protocol if a subject experiences an infusion reaction during a study? A1:** The prescribing information mandates that the infusion be **discontinued immediately** if symptoms of a reaction occur [1]. The study protocol should include detailed steps for symptomatic management and monitoring of the subject post-discontinuation.

**Q2: How does the incidence of infusion reactions compare to other common adverse drug reactions (ADRs)? A2:** Based on data from clinical trials, infusion reactions are reported, but they are not listed among the "most frequently reported" adverse reactions. The most common ADRs in adults were nausea (26%), vomiting (25%), diarrhea (22%), and headache (17%) [1] [7]. This suggests that while infusion reactions are a serious consideration, gastrointestinal events are more prevalent.

**Q3: Are there specific physicochemical properties of the IV formulation that contribute to these reactions? A3:** The intravenous formulation is a water-soluble prodrug, which avoids the use of cyclodextrin solubilizing agents [5]. However, the active moiety, isavuconazole, is insoluble and can precipitate after dilution, necessitating the use of an in-line filter, which is likely a key factor in preventing certain types of infusion-related events [1] [6].

## Troubleshooting Guide for Infusion Reactions



[Click to download full resolution via product page](#)

The clinical trial data and manufacturer's prescribing information form the foundation for managing these events. The requirement for in-line filtration and specific dilution volumes are critical formulation-specific details that must be adhered to in any experimental protocol.

**Need Custom Synthesis?**

Email: [info@smolecule.com](mailto:info@smolecule.com) or [Request Quote Online](#).

## References

1. Drug Interactions - CRESEMBA.com [cresemba.com]
2. What is the mechanism of Isavuconazonium Sulfate? [synapse.patsnap.com]
3. Isavuconazole: Mechanism of Action, Clinical Efficacy, and ... [pmc.ncbi.nlm.nih.gov]
4. Cresemba (isavuconazonium) - Uses, Side Effects, and More [webmd.com]
5. Isavuconazonium: Uses, Interactions, Mechanism of Action [go.drugbank.com]
6. Dosing & Administration - CRESEMBA.com [cresemba.com]
7. Safety Profile - CRESEMBA.com [cresemba.com]
8. Isavuconazonium Side Effects: Common, Severe, Long Term [drugs.com]

To cite this document: Smolecule. [Isavuconazonium sulfate intravenous infusion reactions].

Smolecule, [2026]. [Online PDF]. Available at:

[<https://www.smolecule.com/products/b530858#isavuconazonium-sulfate-intravenous-infusion-reactions>]

---

### Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

**Technical Support:** The protocols provided are for reference purposes. Unsure if this reagent suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

**Need Industrial/Bulk Grade?** [Request Custom Synthesis Quote](#)

## Smolecule

Your Ultimate Destination for Small-Molecule (aka. smolecule) Compounds, Empowering Innovative Research Solutions Beyond Boundaries.

### Contact

**Address:** Ontario, CA 91761, United States

**Phone:** (512) 262-9938

**Email:** [info@smolecule.com](mailto:info@smolecule.com)

**Web:** [www.smolecule.com](http://www.smolecule.com)